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Introduction
Pamufetinib (formerly TAS-115) is an orally available, multi-kinase inhibitor targeting vascular

endothelial growth factor receptors (VEGFRs), hepatocyte growth factor receptor (c-Met),

colony-stimulating factor-1 receptor (CSF-1R/FMS), and platelet-derived growth factor

receptors (PDGFRs).[1] Its mechanism of action suggests potential applications in oncology

and fibrotic diseases.[2][3][4] Emerging evidence indicates that Pamufetinib can modulate the

tumor immune microenvironment, making it a candidate for combination therapies with immune

checkpoint inhibitors.[5] Specifically, studies have shown that combination treatment with

Pamufetinib and an anti-PD-1 antibody can increase the percentage of Granzyme B-positive

CD8+ T cells while decreasing the macrophage population within the tumor microenvironment.

[5]

Flow cytometry is a powerful technique for the detailed analysis of immune cell populations,

enabling the characterization and quantification of various subsets based on the expression of

cell surface and intracellular markers.[6][7] This document provides detailed protocols for the

flow cytometry-based analysis of murine and human immune cells treated with Pamufetinib,

offering insights into its immunomodulatory effects. The protocols are designed for researchers

in immunology, oncology, and drug development investigating the impact of Pamufetinib on

the immune system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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